1-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-(naphthalen-1-yl)ethanone

• IUPAC Name: 1-[3-(6-methyl-1H-benzimidazol-2-yl)azetidin-1-yl]-2-naphthalen-1-ylethanone
• InChI: InChI=1S/C23H21N3O/c1-15-9-10-20-21(11-15)25-23(24-20)18-13-26(14-18)22(27)12-17-7-4-6-16-5-2-3-8-19(16)17/h2-11,18H,12-14H2,1H3,(H,24,25)
• InChI Key: XSSWECVXDUNOLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(N2)C3CN(C3)C(=O)CC4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H21N3O
• Molecular Weight: 355.4 g/mol

Description

1-(3-(5-methyl-1H-benzo[d]imidazol-2-yl)azetidin-1-yl)-2-(naphthalen-1-yl)ethanone is a useful research compound. Its molecular formula is C23H21N3O and its molecular weight is 355.441. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

A foundational aspect of research on such compounds involves their synthesis and structural elucidation. For example, the study on imidazole and benzimidazole addition to quinones highlights the formation of meso and d,l isomers, providing insights into the chemical behavior and structural complexity of these compounds (Escolástico et al., 1994). This work emphasizes the role of NMR spectroscopy and semiempirical calculations in determining the structure of isomers both in solid state and solution.

Biological Activities and Potential Applications

The exploration of biological activities and potential therapeutic applications is a significant area of research for compounds bearing the imidazole ring. For instance, the synthesis and evaluation of novel bioactive tri-substitute-condensed-imidazopyridines targeting snake venom phospholipase A2 (PLA2) demonstrate the potential of such compounds in developing treatments for snake bites, showing significant inhibitory activity (Anilkumar et al., 2015).

Moreover, semicarbazones based on 1,3,4-oxadiazoles have been synthesized to establish a pharmacophoric model for anticonvulsant activity, indicating the versatility of naphthalen-yl derivatives in addressing neurological disorders (Rajak et al., 2010).

Additionally, research into the modulation of carcinogen metabolizing enzymes by new fused heterocycles pendant to tetrahydronaphthalene derivatives has revealed the influence of such compounds on key enzymes involved in carcinogenesis, suggesting their potential in cancer prevention or therapy (Hamdy et al., 2010).